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Compound of Interest

Compound Name: Trinickel disulphide

Cat. No.: B081908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of trinickel disulfide (Ni3S2) as a high-performance electrode material in supercapacitors and

batteries. The information compiled herein is intended to guide researchers in the synthesis,

characterization, and application of Ni3S2 for advanced energy storage solutions.

Introduction to Trinickel Disulfide for Energy
Storage
Trinickel disulfide (Ni3S2), a binary transition metal sulfide, has garnered significant attention in

the field of energy storage due to its remarkable electrochemical properties. Its high theoretical

specific capacitance, excellent electrical conductivity, and rich redox chemistry make it a

promising candidate for electrode materials in both supercapacitors and batteries. The unique

electronic structure of Ni3S2 facilitates rapid electron and ion transport, which are crucial for

high-power and high-energy-density storage devices. This document outlines the performance

of Ni3S2-based materials and provides standardized protocols for their synthesis and

evaluation.

Data Presentation: Performance Metrics
The following tables summarize the quantitative performance data of Ni3S2-based electrodes

in supercapacitor and battery applications as reported in the literature.
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Supercapacitor Performance Data
Electrode
Material

Specific
Capacita
nce (F/g)

Current
Density
(A/g)

Cycling
Stability
(%)

Energy
Density
(Wh/kg)

Power
Density
(W/kg)

Referenc
e

Ni3S2

Nanosheet

Arrays

1370 2

91.4% after

1000

cycles

- - [1]

Ni3S2

(Flakes

and

Granules)

736.64 0.8

82% after

1000

cycles

- - [1]

Ni(OH)2/Ni

3S2/NF
2207 1

90.4% after

5000

cycles

24.5 375 [1][2]

Dendritic

Ni3S2

Nanosheet

Arrays

863.55 C/g 1 - 33.7 1396.7

Ni3S2/3D

G/NF
2585 1

88.9% after

5000

cycles

- - [3]

Ni3S2/GN

S
1420 2

Stable over

2000

cycles

- - [4][5]

NiSe/Ni3S

2

Composite

1259.3
0.004

A/cm²

85.9% after

10,000

cycles

38.7 192

Ni3S2

Nanoparticl

es

911 0.5
Remarkabl

e
36 - [6]

Battery Performance Data
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Electrode
Material

Application
Specific
Capacity
(mAh/g)

Current
Density
(A/g)

Cycling
Stability

Reference

Ni3S2

Nanoflakes

Lithium-ion

Battery

(Anode)

861 0.4
After 70

cycles
[7]

Ni3S2/Ni

Composite

Lithium-ion

Battery

(Cathode)

338 0.17
95.3% after

100 cycles
[8]

Ni/Ni3S2/S

Lithium-Sulfur

Battery

(Cathode)

441 4 mA/cm²
After 150

cycles
[9]

Mn-doped

Ni3S2

Aqueous

Zinc-based

Battery

- -

No decay

after 1000

cycles

[10]

Experimental Protocols
This section provides detailed protocols for the synthesis of Ni3S2 materials and the fabrication

and characterization of electrodes for supercapacitors and batteries.

Synthesis of Ni3S2 on Nickel Foam via Hydrothermal
Method
This protocol describes a common method for the in-situ growth of Ni3S2 on a nickel foam (NF)

substrate, creating a binder-free electrode.

Materials:

Nickel foam (NF)

Thiourea (CH4N2S)

Hydrochloric acid (HCl, 1 M)
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Acetone ((CH3)2CO)

Deionized (DI) water

Ethanol (C2H5OH)

Equipment:

Ultrasonic cleaner

Teflon-lined stainless-steel autoclave (50 mL)

Drying oven

Procedure:

Substrate Cleaning:

Cut the nickel foam into desired dimensions (e.g., 1.5 cm x 2 cm).

Clean the NF ultrasonically in acetone for 15 minutes to remove organic impurities.

Further sonicate the NF in a 1 M HCl solution for 15 minutes to etch the surface oxide

layer.

Rinse the cleaned NF thoroughly with DI water and ethanol.

Dry the NF in a vacuum oven at 60°C for 12 hours.[11]

Hydrothermal Synthesis:

Prepare a homogeneous solution by dissolving 10 mmol of thiourea in 35 mL of DI water.

Place the cleaned and dried nickel foam into a 50 mL Teflon-lined stainless-steel autoclave

containing the thiourea solution.

Seal the autoclave and heat it in an oven at 120°C for 5 hours.[11]

Allow the autoclave to cool down naturally to room temperature.
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Product Collection and Drying:

Carefully remove the Ni3S2-coated nickel foam from the solution.

Rinse the product with DI water and ethanol to remove any residual reactants.

Dry the final product in a vacuum oven at 60°C for 12 hours.

Electrode Fabrication and Electrochemical
Characterization
This protocol outlines the assembly of a three-electrode system for electrochemical testing and

the standard characterization techniques.

Electrode Assembly (Three-Electrode System):

Working Electrode: The prepared Ni3S2 on nickel foam is directly used as the binder-free

working electrode.

Counter Electrode: A platinum (Pt) foil or mesh is typically used as the counter electrode.

Reference Electrode: A saturated calomel electrode (SCE) or a silver/silver chloride

(Ag/AgCl) electrode is used as the reference electrode.

Electrolyte: A 6 M potassium hydroxide (KOH) aqueous solution is a commonly used

electrolyte for supercapacitor testing.[1]

Electrochemical Characterization: The electrochemical performance is evaluated using an

electrochemical workstation.

Cyclic Voltammetry (CV):

Purpose: To assess the capacitive behavior and redox reactions of the electrode material.

Procedure: The potential is swept linearly between a defined voltage window (e.g., -0.1 V

to 0.6 V vs. SCE) at various scan rates (e.g., 5, 10, 25, 50, 100 mV/s).[1] The shape of the

CV curve indicates the nature of charge storage (rectangular for EDLC, redox peaks for

pseudocapacitance).
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Galvanostatic Charge-Discharge (GCD):

Purpose: To determine the specific capacitance, energy density, power density, and

cycling stability.

Procedure: The electrode is charged and discharged at a constant current density

between a specific potential window. The triangular shape of the GCD curve is

characteristic of capacitive behavior.

Electrochemical Impedance Spectroscopy (EIS):

Purpose: To investigate the internal resistance and ion diffusion kinetics of the electrode.

Procedure: A small AC voltage is applied over a wide frequency range (e.g., 100 kHz to

0.01 Hz) at the open-circuit potential. The resulting Nyquist plot provides information on

the equivalent series resistance (ESR) and charge transfer resistance (Rct).

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows.

Start Clean Nickel Foam
(Acetone, HCl, DI Water, Ethanol)

Dry Cleaned NF
(60°C, 12h)

Hydrothermal Reaction
(120°C, 5h in Autoclave)

Prepare Thiourea Solution

Cool to Room Temperature Rinse with DI Water & Ethanol Dry Final Product
(60°C, 12h) Ni3S2/NF Electrode

Click to download full resolution via product page

Caption: Workflow for Hydrothermal Synthesis of Ni3S2 on Nickel Foam.
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Caption: Workflow for Electrochemical Characterization of Ni3S2 Electrodes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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